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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

Cat. No.: B1595081

Comprehensive Safety Protocol: Handling 1,2-
Dibromo-3,3-dimethylbutane

This document provides essential safety and logistical information for the handling and disposal
of 1,2-Dibromo-3,3-dimethylbutane (CAS No: 640-21-1). The following procedural guidance
is designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Hazard Identification and Physicochemical Properties

1,2-Dibromo-3,3-dimethylbutane is a chemical that poses multiple health risks.[1][2] It is
harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It is also known to cause
serious skin and eye irritation and may lead to respiratory irritation.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed[1][2]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1][2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
) o H315: Causes skin irritation[1]
Skin Irritation Category 2 2]
o H319: Causes serious eye
Eye Irritation Category 2

irritation[1][2]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[1] |

Table 2: Physicochemical Properties

Property

Molecular Formula

Value

CeH12Br2[1][2]

Molecular Weight 243.97 g/mol [1][2]
Boiling Point 73°C @ 3 mm Hg[1][3]
Density 1.61 g/mL at 25°C[3]
Melting Point No data available[1]

| Flash Point | No data available |

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling this substance.

The minimum required PPE should always be worn in the laboratory, with additional task-

specific equipment as outlined below.[4]
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Table 3: Required Personal Protective Equipment

. Specifications and
Area Required PPE

Remarks
Must be worn at all times.
Use tightly fitting safety
goggles conforming to EN

Safety Goggles | Face 166 (EU) or NIOSH (US)

Shield standards.[5][6] A face
shield should be used

Eye/Face

when there is a significant
splash hazard.

Handle with chemical-
Skin/Body Chemical-Resistant Gloves impermeable gloves that have

been inspected prior to use.[5]

A fully buttoned lab coat is
Laboratory Coat }
required.[4]

Wear fire/flame resistant and
] ] impervious clothing, especially
Protective Clothing )
when handling larger

quantities.[5][6]

Always handle this chemical in

a well-ventilated area,
Respiratory Ventilated Area / Fume Hood preferably within a chemical

fume hood, to avoid breathing

vapors or mists.[1][5]

| | Respirator | If exposure limits are exceeded or irritation is experienced, use a full-face
respirator with an appropriate cartridge or a self-contained breathing apparatus (SCBA).[5][6][7]

Operational Plan for Safe Handling
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Follow this step-by-step protocol to ensure the safe handling of 1,2-Dibromo-3,3-
dimethylbutane from preparation to disposal.

Step 1: Preparation and Engineering Controls

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[8]

o Prepare your workspace exclusively within a certified chemical fume hood to ensure
adequate ventilation.[5]

o Assemble all necessary equipment and reagents before introducing the chemical to the
workspace.

o Designate a specific area for the procedure to minimize the risk of contamination.
Step 2: Donning PPE

e Put on a lab coat, ensuring it is fully buttoned.

e Don safety goggles and any additional face protection (e.g., face shield).

» Put on the appropriate chemical-resistant gloves. Ensure gloves are inspected for any signs
of degradation or puncture before use.[5]

Step 3: Chemical Handling

Carefully open the container, avoiding splashes or the release of vapor.

Dispense the required amount of the chemical using appropriate tools (e.g., pipette, spatula).

Keep the container tightly closed when not in use.[1][7]

Avoid contact with skin and eyes and do not breathe in vapors.[1][5]

Do not eat, drink, or smoke during the handling process.[1]

Step 4: Decontamination and Doffing PPE

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1595081?utm_src=pdf-body
https://www.benchchem.com/product/b1595081?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC116100050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-3-dibromo-2-3-dimethylbutane.pdf
https://www.chemicalbook.com/msds/2-3-dibromo-2-3-dimethylbutane.pdf
https://www.chemicalbook.com/msds/1-2-dibromo-3-3-dimethylbutane.htm
https://www.fishersci.com/store/msds?partNumber=CD08380EA&productDescription=1-BROMO-3+3-DIMETHYLBUTA+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dibromo-3-3-dimethylbutane.htm
https://www.chemicalbook.com/msds/2-3-dibromo-2-3-dimethylbutane.pdf
https://www.chemicalbook.com/msds/1-2-dibromo-3-3-dimethylbutane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

After handling, decontaminate all equipment and the work surface.
Wash hands thoroughly with soap and water after the procedure.[1]

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by face
shield/goggles, and then the lab coat.

Dispose of contaminated, single-use PPE as hazardous waste.
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Phase 1: Preparation

1. Verify Safety Equipment
(Eyewash, Shower)

;

2. Work in Fume Hood

:

3. Assemble Materials

Phase Z:Lrotection

4. Don Required PPE
(Coat, Goggles, Gloves)

Phase 3:£xecution

5. Handle Chemical

;

6. Keep Container Closed

Phase 4: $ompletion

7. Decontaminate & Clean

;

8. Doff PPE Correctly

:

9. Wash Hands

:

10. Dispose of Waste

Click to download full resolution via product page

Diagram 1: Step-by-step workflow for safely handling 1,2-Dibromo-3,3-dimethylbutane.
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First Aid Measures

Immediate action is critical in the event of an exposure.

 Inhalation: Move the victim to fresh air immediately.[1] If breathing is difficult, administer
oxygen. If the victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth
resuscitation.[1][5] Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
with plenty of soap and water.[1] If skin irritation occurs, get medical help.[1]

e Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15 minutes,
holding the eyelids open.[1][5] Remove contact lenses if present and easy to do so.[1]
Continue rinsing and consult a doctor immediately.[1][5]

 Ingestion: Rinse the mouth with water.[1][5] Do NOT induce vomiting.[7] Never give anything
by mouth to an unconscious person.[5] Call a doctor or Poison Control Center immediately.

[5]

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Remove Contaminated Clothing Rinse with Water (15+ min) Rinse Mouth
Administer Oxygen if Needed Wash with Soap & Water Remove Contact Lenses DO NOT Induce Vomiting

A A

L g Seek Immediate Medical Attention g

Click to download full resolution via product page

Diagram 2: Decision-making workflow for first aid response to exposure.
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Storage and Disposal Plan

Proper storage and disposal are crucial to maintaining a safe laboratory environment.
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5]

e The storage location should be secure and locked up.[1][7]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]
Disposal Plan:

o All waste, including unused product and contaminated materials, must be treated as
hazardous waste.[9]

o Collect waste in suitable, closed, and clearly labeled containers.[5]
e Do not allow the chemical to enter drains or the environment.[5]

o Dispose of contents and containers at an approved waste disposal plant, adhering to all
local, state, and federal regulations.[1][7]

o Contaminated packaging should be triple-rinsed (if appropriate) or punctured to prevent
reuse before being disposed of as hazardous waste.[5]
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Waste Sources

Contaminated Labware Contaminated PPE

Unused Chemical (beakers, pipettes) (gloves, coats)

Collection & Labeling

1. Collect in a suitable,
closed, and compatible container.

l

2. Label clearly as
'Hazardous Waste' with contents.

3. Dispose via Certified
Waste Management Vendor

Click to download full resolution via product page

Diagram 3: Procedural workflow for the disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Dibromo-3,3-dimethylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595081#personal-protective-equipment-for-
handling-1-2-dibromo-3-3-dimethylbutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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